Cas no 1185304-49-7 (1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid dihydrochloride)

• Product Name: 1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid dihydrochloride
• CAS No: 1185304-49-7
• MF: C₁₂H₁₈Cl₂N₂O₂
• MW: 293.189521312714
• MDL: MFCD06801258
• CID: 4684167
• PubChem ID: 45075016
• Update Time: 2025-05-20

1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(PYRIDIN-2-YLMETHYL)PIPERIDINE-4-CARBOXYLIC ACID DIHYDROCHLORIDE
• 1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid di hydrochloride
• AKOS015845543
• 1185304-49-7
• 1-(pyridin-2-ylmethyl)piperidine-4-carboxylic acid;dihydrochloride
• 1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid dihydrochloride

• MDL： MFCD06801258
• Inchi： 1S/C12H16N2O2.2ClH/c15-12(16)10-4-7-14(8-5-10)9-11-3-1-2-6-13-11;;/h1-3,6,10H,4-5,7-9H2,(H,15,16);2*1H
• InChI Key： XNUBWXYZWKFMLX-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C1CCN(CC2C=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 292.0745332g/mol
• Monoisotopic Mass: 292.0745332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4

1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid dihydrochloride

Introduction to 1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid dihydrochloride (CAS No. 1185304-49-7)

1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid dihydrochloride (CAS No. 1185304-49-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs.

The chemical structure of 1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid dihydrochloride consists of a piperidine ring linked to a pyridine moiety through a methyl group, with a carboxylic acid group attached to the piperidine ring. The presence of the dihydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of this compound. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases, including neurological disorders, cardiovascular diseases, and cancer.

Studies have shown that 1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid dihydrochloride exhibits potent binding affinity to specific GPCRs, such as the dopamine D3 receptor and the serotonin 5-HT_2C receptor. These receptors are involved in regulating mood, cognition, and reward pathways, making them attractive targets for the development of treatments for conditions like depression, schizophrenia, and addiction.

Beyond its receptor modulation properties, 1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid dihydrochloride has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This suggests potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid dihydrochloride have also been studied to evaluate its suitability as a drug candidate. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, which is essential for effective drug delivery.

In preclinical studies, 1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid dihydrochloride has demonstrated promising efficacy in animal models of various diseases. For example, it has shown significant anti-depressant effects in rodent models of depression and anxiety. Additionally, it has exhibited neuroprotective properties in models of neurodegenerative diseases such as Parkinson's disease.

The safety profile of 1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid dihydrochloride is another critical aspect that has been extensively evaluated. Toxicological studies have indicated that it is well-tolerated at therapeutic doses with minimal side effects. This favorable safety profile further supports its potential as a therapeutic agent.

In conclusion, 1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid dihydrochloride (CAS No. 1185304-49-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its significance in the field of medicinal chemistry.